Cas no 71637-95-1 (4H-Pyran-4-one, 2-(4-methylphenyl)-6-phenyl-)

• Product Name: 4H-Pyran-4-one, 2-(4-methylphenyl)-6-phenyl-
• CAS No: 71637-95-1
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• CID: 545259
• PubChem ID: 12556788
• Update Time: 2025-04-19

4H-Pyran-4-one, 2-(4-methylphenyl)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-(4-methylphenyl)-6-phenyl-
• 2-(4-methylphenyl)-6-phenylpyran-4-one
• 71637-95-1
• DTXSID60502419
• 2-(4-Methylphenyl)-6-phenyl-4H-pyran-4-one

• Inchi： 1S/C18H14O2/c1-13-7-9-15(10-8-13)18-12-16(19)11-17(20-18)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key： AXFKAMJLODIAQQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=C1C1C=CC(C)=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 262.09942
• Monoisotopic Mass: 262.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3